Cas no 1260659-01-5 (3-(Chloromethyl)-1-(difluoromethyl)pyrazole)

• Product Name: 3-(Chloromethyl)-1-(difluoromethyl)pyrazole
• CAS No: 1260659-01-5
• MF: C₅H₅ClF₂N₂
• MW: 166.556406736374
• MDL: MFCD15976743
• CID: 4691780
• PubChem ID: 50896821
• Update Time: 2024-11-02

3-(Chloromethyl)-1-(difluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-1-(difluoromethyl)-1H-pyrazole
• SBB073446
• FCH1145291
• BB 0261244
• 1-(difluoromethyl)-3-(chloromethyl)pyrazole
• EN300-232485
• DTXSID701243678
• DB-105080
• 3-(chloromethyl)-1-(difluoromethyl)pyrazole
• AKOS005169611
• SCHEMBL25179843
• MFCD15976743
• 1260659-01-5
• F75555
• STL583926
• 3-(Chloromethyl)-1-(difluoromethyl)pyrazole

• MDL： MFCD15976743
• Inchi： 1S/C5H5ClF2N2/c6-3-4-1-2-10(9-4)5(7)8/h1-2,5H,3H2
• InChI Key： ISICYNAOHDPNEQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(C(F)F)N=1

Computed Properties

• Exact Mass: 166.0109322g/mol
• Monoisotopic Mass: 166.0109322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.5